Cas no 1021213-15-9 (2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide)

• Product Name: 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• CAS No: 1021213-15-9
• MF: C₁₉H₁₉N₃O₄S₂
• MW: 417.501861810684
• CID: 5878555
• PubChem ID: 25405415
• Update Time: 2025-05-19

2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonamido)-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, N-[2-(3-methoxyphenyl)ethyl]-2-[(phenylsulfonyl)amino]-
• 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• VU0628288-1
• AKOS024488134
• F5006-0180
• N-(3-methoxyphenethyl)-2-(phenylsulfonamido)thiazole-4-carboxamide
• 1021213-15-9

• Inchi： 1S/C19H19N3O4S2/c1-26-15-7-5-6-14(12-15)10-11-20-18(23)17-13-27-19(21-17)22-28(24,25)16-8-3-2-4-9-16/h2-9,12-13H,10-11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： PHGUIJWDDCEBPU-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCC2=CC=CC(OC)=C2)=O)N=C1NS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 417.08169844g/mol
• Monoisotopic Mass: 417.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Additional information on 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide

Recent Advances in the Study of 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide (CAS: 1021213-15-9)

The compound 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide (CAS: 1021213-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique sulfonamido and carboxamide functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the compound's ability to modulate specific biological pathways, particularly those involved in inflammation and cancer. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute (2024) investigated its effects on tumor growth inhibition in murine models. The results indicated that 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide significantly reduced tumor volume by targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation and survival. These findings highlight the compound's dual functionality and its potential as a multi-targeted therapeutic agent.

The synthesis and optimization of 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide have also been explored to enhance its pharmacokinetic profile. A recent publication in Organic & Biomolecular Chemistry (2024) detailed a novel synthetic route that improves yield and purity while reducing production costs. The study emphasized the importance of the methoxyphenyl and thiazole moieties in maintaining the compound's bioactivity, providing valuable insights for future structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are investigating prodrug strategies and nanoparticle-based delivery systems to overcome these limitations and maximize therapeutic efficacy.

In conclusion, 2-benzenesulfonamido-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide (CAS: 1021213-15-9) represents a promising candidate for the development of new anti-inflammatory and anticancer therapies. Its unique chemical structure and multifaceted biological activities make it a valuable subject for continued research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.